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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of mannose 6-phosphate (M6P) residue content in

various recombinant lysosomal enzymes. The M6P content is a critical quality attribute for

these enzymes, as it is the key targeting signal for their uptake into lysosomes via M6P

receptors, a crucial step for the efficacy of enzyme replacement therapies (ERTs) for lysosomal

storage diseases.[1][2]

Data Presentation: Comparative M6P Content
The following table summarizes the mannose 6-phosphate content of several commercially

available recombinant lysosomal enzymes. This data is essential for comparing the potential

efficacy of different ERT products.
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Recombinant Lysosomal Enzyme M6P Content (mol/mol enzyme)

Agalsidase alfa 2.1[1][2]

Agalsidase beta 2.9[1][2]

Modified α-N-acetylgalactosaminidase 5.9[1][2]

Alglucosidase alfa 0.7[1][2]

Laronidase 2.5[1][2]

Idursulfase 3.2[1][2]

Imiglucerase <0.3[1][2]

Signaling Pathway and Experimental Workflow
To understand the significance of M6P and the methods for its quantification, the following

diagrams illustrate the M6P-dependent lysosomal targeting pathway and a general

experimental workflow for M6P analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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